Cas no 73511-41-8 (2-(5-chloro-7-iodoquinolin-8-yl)oxyacetohydrazide)

• Product Name: 2-(5-chloro-7-iodoquinolin-8-yl)oxyacetohydrazide
• CAS No: 73511-41-8
• MF: C₁₁H₉ClIN₃O₂
• MW: 377.565533399582
• CID: 576121
• PubChem ID: 2393445
• Update Time: 2025-04-19

2-(5-chloro-7-iodoquinolin-8-yl)oxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(5-chloro-7-iodo-8-quinolinyl)oxy]-, hydrazide
• (5-Chloro-7-iodo-quinolin-8-yloxy)-acetic acid hydrazide
• 2-(5-chloro-7-iodoquinolin-8-yl)oxyacetohydrazide
• DTXSID50368445
• SR-01000046910
• 73511-41-8
• SR-01000046910-1
• 2-[(5-chloro-7-iodoquinolin-8-yl)oxy]acetohydrazide
• Z56943355
• EN300-06429
• 2-((5-Chloro-7-iodoquinolin-8-yl)oxy)acetohydrazide
• AKOS008967009

• Inchi： 1S/C11H9ClIN3O2/c12-7-4-8(13)11(18-5-9(17)16-14)10-6(7)2-1-3-15-10/h1-4H,5,14H2,(H,16,17)
• InChI Key： CHXORLLNRDHFGR-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=CC=CN=C2C=1OCC(NN)=O)Cl

Computed Properties

• Exact Mass: 376.94280g/mol
• Monoisotopic Mass: 376.94280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.879
• Boiling Point: 592.8°C at 760 mmHg
• Flash Point: 312.3°C
• Refractive Index: 1.709

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines